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Compound of Interest

Compound Name:
N,N-dimethyl-1H-pyrazole-4-

sulfonamide

CAS No.: 1179901-00-8

Cat. No.: B1455386

Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as

"privileged structures" due to their ability to interact with a wide array of biological targets. The

pyrazole ring is one such scaffold, renowned for its presence in numerous clinically significant

drugs.[1][2][3] When combined with the sulfonamide functional group, another well-established

pharmacophore, the resulting pyrazole sulfonamide moiety becomes a powerful building block

for the synthesis of novel therapeutic agents.[1][2] This guide focuses on a key exemplar of this

class: 1,3-dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 88398-53-2). While the initial query

referenced "N,N-dimethyl," the widely cataloged and synthesized research chemical is the N-

unsubstituted sulfonamide, which is the subject of this technical review.

This document serves as a comprehensive resource for researchers, chemists, and drug

development professionals. It will provide an in-depth overview of the compound's identifiers

and properties, detailed synthesis protocols with mechanistic rationale, its applications as a

synthetic intermediate, and essential safety protocols. The aim is to provide not just data, but

actionable insights into leveraging this versatile molecule in a research and development

setting.
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Part 1: Chemical Identity and Physicochemical
Properties
Accurate identification and understanding of a compound's properties are the foundation of any

scientific investigation. 1,3-dimethyl-1H-pyrazole-4-sulfonamide is a heterocyclic organic

compound that serves as a valuable research chemical and synthetic intermediate.[4][5]

Key Identifiers and Properties
The essential identifiers and computed physicochemical properties are summarized below for

quick reference.

Property Value Source

CAS Number 88398-53-2 [4][5][6][7]

IUPAC Name
1,3-dimethyl-1H-pyrazole-4-

sulfonamide
[4][6][7]

Molecular Formula C₅H₉N₃O₂S [4][5][6][7]

Molecular Weight 175.21 g/mol [4][5][6][7]

Canonical SMILES CC1=NN(C=C1S(=O)(=O)N)C [4][6][7]

InChI Key
FQQRVLUHFKWHRT-

UHFFFAOYSA-N
[4]

Appearance White to off-white solid [6]

Purity Typically ≥97% [6]

Solubility

Soluble in common organic

solvents such as DMSO and

DMF.

[4]

Storage
Store at room temperature in a

dry, well-ventilated place.
[6][8]

Part 2: Synthesis and Characterization
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The synthesis of 1,3-dimethyl-1H-pyrazole-4-sulfonamide is a robust and well-established two-

step process.[4] This procedure first involves the electrophilic sulfonation of the pyrazole ring to

form a sulfonyl chloride intermediate, which is then readily converted to the target sulfonamide

via amination.

Overall Synthesis Workflow
The logical flow from the starting material to the final, characterized product is outlined below.
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Step 1: Sulfonylation

Step 2: Amination

Characterization

1,3-Dimethyl-1H-pyrazole

Chlorosulfonic Acid (ClSO₃H)
Thionyl Chloride (SOCl₂)

 Electrophilic
Substitution 

1,3-Dimethyl-1H-pyrazole-4-sulfonyl chloride

Aqueous Ammonia (NH₄OH)

 Nucleophilic
Substitution 

1,3-Dimethyl-1H-pyrazole-4-sulfonamide

Spectroscopic Analysis
(NMR, LC-MS, IR)

& Purity Check
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Synthetic Derivatization

Screening & Development

1,3-Dimethyl-1H-
pyrazole-4-sulfonamide

Coupling Reactions
(e.g., with amines, halides)

Diverse Library of
Novel Pyrazole Sulfonamides

High-Throughput
Biological Screening

Hit Compound
(e.g., NAAA Inhibitor)

Lead Optimization

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and
Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

3. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]

4. 1,3-Dimethyl-1H-pyrazole-4-sulfonamide | 88398-53-2 | Benchchem [benchchem.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. 1,3-dimethyl-1H-pyrazole-4-sulfonamide 97% | CAS: 88398-53-2 | AChemBlock
[achemblock.com]

7. 1,3-dimethyl-1H-pyrazole-4-sulfonamide | C5H9N3O2S | CID 13342783 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of the Pyrazole
Sulfonamide Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1455386/docs#introduction-the-strategic-importance-
of-the-pyrazole-sulfonamide-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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